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Compound of Interest

Compound Name: Xylitol 5-phosphate

Cat. No.: B1231398

For Researchers, Scientists, and Drug Development Professionals

Introduction

Xylitol, a five-carbon sugar alcohol, is widely utilized as a sugar substitute in various food and
pharmaceutical products. Its metabolism primarily occurs in the liver, where it is converted into
D-xylulose-5-phosphate and enters the pentose phosphate pathway.[1] In various
microorganisms, xylitol can be phosphorylated to xylitol 5-phosphate (X5P), a key
intermediate that can influence bacterial metabolism.[2][3] The quantification of intracellular
xylitol 5-phosphate is crucial for understanding its metabolic effects, particularly in studies
related to microbial growth inhibition and drug development. This application note provides a
detailed protocol for the quantification of intracellular xylitol 5-phosphate using Liquid
Chromatography-Mass Spectrometry (LC-MS), a highly sensitive and selective analytical
technique.

Signaling Pathway and Experimental Workflow

The metabolic conversion of xylitol to xylitol 5-phosphate is a key step in its intracellular
processing. The general workflow for its quantification involves several critical steps from
sample collection to data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1231398?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Ultrasensitive_Quantification_of_Xylitol_Using_Isotope_Dilution_Mass_Spectrometry.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4077520/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4077520/
https://pubmed.ncbi.nlm.nih.gov/1439523/
https://pubmed.ncbi.nlm.nih.gov/1439523/
https://www.benchchem.com/product/b1231398#quantification-of-intracellular-xylitol-5-phosphate-using-lc-ms
https://www.benchchem.com/product/b1231398#quantification-of-intracellular-xylitol-5-phosphate-using-lc-ms
https://www.benchchem.com/product/b1231398#quantification-of-intracellular-xylitol-5-phosphate-using-lc-ms
https://www.benchchem.com/product/b1231398#quantification-of-intracellular-xylitol-5-phosphate-using-lc-ms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1231398?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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